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Compound of Interest

Compound Name: 2-Nitrophenylhydrazine

Cat. No.: B1229437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Nitrophenylhydrazine, a versatile
chemical reagent with significant applications in organic synthesis and analytical chemistry.
This document details its chemical and physical properties, safety and handling protocols,
experimental procedures for its synthesis and key reactions, and discusses the biological
significance of its derivatives.

Chemical Identity and Properties

2-Nitrophenylhydrazine, and its more commonly used hydrochloride salt, are important
reagents in chemical research and development.

CAS Numbers:
o 2-Nitrophenylhydrazine: 3034-19-3[1]

e 2-Nitrophenylhydrazine Hydrochloride: 6293-87-4

Physical and Chemical Properties

The properties of 2-Nitrophenylhydrazine and its hydrochloride salt are summarized in the
tables below. The free base is often stabilized with water (typically around 30%) for safety
reasons.
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Table 1: Physical and Chemical Properties of 2-Nitrophenylhydrazine

Property

Value

Molecular Formula

CeH7N302

Molecular Weight 153.14 g/mol [1]

Appearance Yellow to orange crystalline solid/powder
Melting Point 91-93 °C (lit.)

Boiling Point 314.3°C

Flash Point 143.9°C

Solubility Miscible in water, soluble in benzene.[2]

Storage Temperature

2-8°C, protect from light.

Table 2: Physical and Chemical Properties of 2-Nitrophenylhydrazine Hydrochloride

Property Value

Molecular Formula CeHsCIN3O:2
Molecular Weight 189.60 g/mol
Appearance Red-brown powder
Purity Typically = 96%

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-

Nitrophenylhydrazine.

Table 3: Spectroscopic Data for 2-Nitrophenylhydrazine and its Hydrochloride Salt

© 2025 BenchChem. All rights reserved.

2/11 Tech Support


https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://patents.google.com/patent/CN101157635A/en
https://m.youtube.com/watch?v=xDIgzhWGh8w
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/product/b1229437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopy Characteristic Peaks / Information

Chemical shifts are observed for the aromatic
and hydrazine protons. For the hydrochloride

1H NMR salt in DMSO-ds, peaks are seen at
approximately 10.6, 9.25, 8.16, 7.76, 7.39, and
7.10 ppm.

Provides information on the carbon skeleton of
13C NMR
the molecule.

Characteristic peaks for the N-H, C-H
(aromatic), C=C (aromatic), and N-O (nitro
group) bonds are observed. The nitro group

'R Spectroscopy typically shows strong asymmetric and
symmetric stretching bands around 1550-1500

cm~tand 1390-1330 cm™1, respectively.[3]

UV-Vis Spect The presence of the nitrophenyl chromophore
-Vis Spectrosco
P i results in absorption in the UV-visible region.

The fragmentation pattern is influenced by the

"ortho effect" of the nitro group, which can lead
Mass Spectrometry to characteristic fragment ions. For the

hydrochloride salt, the molecular ion peak is

observed at m/z 153.

Safety and Handling

2-Nitrophenylhydrazine is classified as a hazardous material and requires careful handling.
GHS Hazard Classification:

o Flammable Solid: Category 1 (H228)

¢ Acute Toxicity, Oral: Category 4 (H302)

o Skin Irritation: Category 2 (H315)
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» Serious Eye Irritation: Category 2 (H319)

e Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3
(H335)

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wear protective gloves, eye protection, and face protection.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Store in a well-ventilated place. Keep container tightly closed.

Experimental Protocols
Synthesis of 2-Nitrophenylhydrazine

A common method for the synthesis of 2-Nitrophenylhydrazine involves the diazotization of 2-
nitroaniline, followed by reduction and hydrolysis.

Protocol:

o Diazotization: 2-Nitroaniline is dissolved in hydrochloric acid and cooled to below 5°C. A
solution of sodium nitrite is then added slowly, maintaining the low temperature, to form the
diazonium salt.

e Reduction: The diazonium salt solution is then treated with a reducing agent, such as sodium
metabisulfite, at a controlled temperature and pH (typically 10-35°C and pH 7-9).

e Hydrolysis: The resulting intermediate is hydrolyzed, usually by heating with hydrochloric
acid, to yield 2-Nitrophenylhydrazine.

« |solation: The product is isolated by filtration and can be purified by recrystallization.
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Below is a diagram illustrating the general workflow for the synthesis of 2-
Nitrophenylhydrazine.

Synthesis of 2-Nitrophenylhydrazine

Reactants
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Caption: Workflow for the synthesis of 2-Nitrophenylhydrazine.

Derivatization of Carbonyl Compounds

2-Nitrophenylhydrazine reacts with aldehydes and ketones to form stable, colored 2-
nitrophenylhydrazones. This reaction is widely used for the detection, quantification, and
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characterization of carbonyl compounds. The protocol is analogous to the well-established
method using 2,4-dinitrophenylhydrazine (DNPH).

Protocol:

* Reagent Preparation: Prepare a solution of 2-Nitrophenylhydrazine hydrochloride in a
suitable solvent, such as methanol or ethanol, often with the addition of a strong acid like
sulfuric acid to catalyze the reaction.

e Reaction: Add the 2-Nitrophenylhydrazine solution to the sample containing the carbonyl
compound. The reaction mixture is typically incubated at a slightly elevated temperature
(e.g., 40-60°C) to ensure complete derivatization.

o Extraction and Analysis: The resulting 2-nitrophenylhydrazone derivatives can be extracted
using a suitable organic solvent or solid-phase extraction (SPE). The derivatives are then
typically analyzed by High-Performance Liquid Chromatography (HPLC) with UV detection or
by Liquid Chromatography-Mass Spectrometry (LC-MS).

The following diagram illustrates the derivatization workflow.
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Derivatization of Carbonyls with 2-Nitrophenylhydrazine
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Caption: Experimental workflow for carbonyl derivatization.

Key Applications in Organic Synthesis
Fischer Indole Synthesis

A significant application of 2-Nitrophenylhydrazine is in the Fischer indole synthesis, a classic
method for preparing indoles. This reaction involves the acid-catalyzed reaction of a
phenylhydrazine with an aldehyde or a ketone.

The mechanism proceeds through the formation of a phenylhydrazone, which then undergoes
a[4][4]-sigmatropic rearrangement to form an imine. Subsequent cyclization and elimination of
ammonia yield the final indole product. The nitro group of 2-Nitrophenylhydrazine can be
carried through the synthesis to produce nitro-substituted indoles, which are valuable
intermediates in medicinal chemistry.
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The mechanism of the Fischer Indole Synthesis is depicted below.

Fischer Indole Synthesis Mechanism
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Caption: Mechanism of the Fischer Indole Synthesis.

Role in Biological and Medicinal Chemistry

While 2-Nitrophenylhydrazine itself is not typically used as a therapeutic agent, it serves as a
crucial building block for the synthesis of various biologically active molecules.[5] Hydrazone
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derivatives, in general, are known to exhibit a wide range of biological activities, including
antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[6]

The derivatization of endogenous molecules, such as fatty acids, with 2-Nitrophenylhydrazine
allows for their sensitive detection and quantification in biological samples using techniques like
LC-MS/MS.[7] This is particularly valuable in metabolomics and clinical diagnostics for studying
disease states and metabolic pathways.

The diagram below illustrates the role of 2-Nitrophenylhydrazine as a precursor in the
development of biologically active compounds and as a derivatizing agent in bioanalysis.

Role of 2-Nitrophenylhydrazine in Life Sciences
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Caption: Applications of 2-Nitrophenylhydrazine in life sciences.

Direct involvement of 2-Nitrophenylhydrazine in specific biological signaling pathways has not
been extensively reported in the literature. Its primary role in a biological context is as a tool for
the synthesis of potentially bioactive compounds and for the analytical determination of
biological molecules. The biological activity of its derivatives would be dependent on the final
molecular structure and its interaction with specific biological targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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